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Compound of Interest

Compound Name: PSI-6206-13C,d3

Cat. No.: B8069274 Get Quote

Application Notes and Protocols for PSI-6206-
13C,d3
For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation and storage of stock

solutions of PSI-6206-13C,d3, a deuterium-labeled version of PSI-6206, which is a potent and

selective inhibitor of the HCV NS5B polymerase.[1] Accurate preparation and proper storage of

stock solutions are critical for ensuring the integrity and performance of the compound in

experimental assays.

Data Presentation
Physicochemical Properties

Property Value

Appearance White to off-white solid powder[2]

Molecular Weight 264.23 g/mol

Melting Point 237-238°C[2]

Solubility Data
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Solvent Solubility (In Vitro)
Molar Concentration
(Approx.)

DMSO ~52 mg/mL ~199.8 mM

Ethanol ~24 mg/mL ~92.2 mM

Water ~52 mg/mL ~199.8 mM

Recommended Storage Conditions
Form Storage Temperature Duration

Powder -20°C 3 years

4°C 2 years

In Solvent -80°C 6 months

-20°C 1 month

Experimental Protocols
Protocol 1: Preparation of a High-Concentration Stock
Solution in DMSO
This protocol describes the preparation of a 10 mM stock solution of PSI-6206-13C,d3 in

DMSO.

Materials:

PSI-6206-13C,d3 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, amber-colored microcentrifuge tubes or vials

Calibrated precision balance

Vortex mixer
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Pipettes and sterile filter tips

Procedure:

Equilibration: Allow the vial of PSI-6206-13C,d3 powder to equilibrate to room temperature

for at least 15-20 minutes before opening to prevent condensation.

Weighing: Carefully weigh the desired amount of PSI-6206-13C,d3 powder using a

calibrated precision balance in a chemical fume hood. For example, to prepare 1 mL of a 10

mM stock solution, weigh out 2.6423 mg of the compound.

Dissolution: Add the appropriate volume of anhydrous DMSO to the vial containing the

powder. For a 10 mM stock solution, if you weighed 2.6423 mg, add 1 mL of DMSO.

Mixing: Cap the vial tightly and vortex thoroughly until the powder is completely dissolved.

Gentle warming in a water bath (not exceeding 37°C) or sonication can be used to aid

dissolution if necessary.

Aliquoting: Once the solution is clear and homogenous, aliquot it into smaller, single-use

volumes in sterile, amber-colored microcentrifuge tubes. This minimizes freeze-thaw cycles

and protects the compound from light.

Storage: Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for

short-term storage (up to 1 month).

Mandatory Visualizations
Signaling Pathway: Mechanism of Action of PSI-6206
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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